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Compound of Interest

Compound Name: 1-Bromotridecane

Cat. No.: B143060

For researchers, scientists, and drug development professionals, the safe handling of chemical
reagents is paramount. This document provides immediate, essential safety and logistical
information for the handling of 1-Bromotridecane (CAS No. 765-09-3), including
comprehensive operational and disposal plans.

Chemical Identifier and Properties:

Property Value

Molecular Formula C13H27Br

Molecular Weight 263.26 g/mol [1][2]

Appearance Colorless to pale yellow liquid/oil[3]
Melting Point 4-7 °C (lit.)[2][4][5]

Boiling Point 148-150 °C/10 mmHg (lit.)[2][4]
Density 1.03 g/mL at 25 °C (lit.)[2][4][5]
Flash Point >110 °C (>230 °F) - closed cup[4]
Vapor Density 9.2 (vs ain)[2][4][5]
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Hazard Identification and Personal Protective

Equipment (PPE)

1-Bromotridecane is classified as a hazardous substance. According to the Globally

Harmonized System (GHS), it is harmful if swallowed, causes skin irritation, serious eye

damage, and may cause respiratory irritation.[1][6][7]

Required Personal Protective Equipment (PPE):

Protection Type

Specification

Rationale

Eye Protection

Chemical safety goggles or a
face shield.[4][6]

Protects against splashes and
vapors that can cause serious

eye damage.

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile, Neoprene).

Prevents skin contact, which

can cause irritation.[8]

Skin and Body

Flame-resistant lab coat, fully
buttoned, and closed-toe

shoes.

Protects against accidental
splashes and potential fire
hazards.[8]

Respiratory

Use a NIOSH-approved
respirator with an appropriate
filter (e.qg., type ABEK) if
working outside a fume hood
or in case of insufficient
ventilation.[3][4]

Protects against inhalation of
harmful vapors that may cause

respiratory irritation.

Operational Plan for Safe Handling

A systematic approach is crucial when working with 1-Bromotridecane to minimize exposure
and ensure safety.

Experimental Workflow:
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Workflow for Handling 1-Bromotridecane
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Post-Handling

Decontaminate
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Store Waste
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Click to download full resolution via product page

Caption: Step-by-step workflow for the safe handling of 1-Bromotridecane.
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Detailed Methodologies:
e Preparation:

o Thoroughly review the Safety Data Sheet (SDS) for 1-Bromotridecane before starting
any work.

o Put on all required personal protective equipment (PPE).

o Ensure a certified chemical fume hood is functioning correctly. All handling of 1-
Bromotridecane should be performed within the fume hood to minimize inhalation
exposure.

o Have an emergency eyewash station and safety shower readily accessible.[8]
e Handling:

o When transferring the chemical, do so carefully to avoid splashing. Use a polyethylene or
polypropylene container for storage.[6]

o Keep the container tightly closed when not in use.[6]

o Avoid contact with incompatible materials such as strong bases and strong oxidizing
agents.[2]

o Do not eat, drink, or smoke in the handling area.[6]
e Post-Handling and Decontamination:

o After the experiment, decontaminate all surfaces and equipment that may have come into
contact with 1-Bromotridecane.

o Wash hands thoroughly with soap and water after handling.[6]

o Work clothes should be laundered separately.[6]

Emergency Procedures
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First Aid Measures:

 If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing and seek immediate medical attention.[3][7]

« If on Skin: Remove contaminated clothing and wash the skin with plenty of soap and water. If
skin irritation occurs, seek medical attention.[3]

« If Inhaled: Move the person to fresh air. If not breathing, give artificial respiration. Consult a
physician.[3]

« |If Swallowed: Rinse mouth with water. Never give anything by mouth to an unconscious
person. Seek immediate medical assistance.[3]

Spill Response:

o Evacuate the immediate area and ensure adequate ventilation.

o Wear appropriate PPE, including respiratory protection.

» Contain the spill using an inert absorbent material like sand, earth, or vermiculite.[6]

e Collect the absorbed material into a suitable, sealed, and labeled container for hazardous
waste disposal.[6]

e Do not allow the material to enter drains or waterways.[6]
Disposal Plan
All waste containing 1-Bromotridecane is considered hazardous waste.

e Waste Segregation: Collect all liquid and solid waste contaminated with 1-Bromotridecane
in a dedicated, properly labeled, and sealed hazardous waste container.

o Storage: Store the waste container in a cool, dry, and well-ventilated area, away from
incompatible materials.
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» Disposal: Dispose of the hazardous waste through your institution's Environmental Health
and Safety (EHS) office, following all local, state, and federal regulations. Do not mix with
other waste streams unless explicitly permitted by your EHS office.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Operational Guidance for 1-
Bromotridecane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b143060#personal-protective-equipment-for-handling-
1-bromotridecane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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